tert-butyl N-[(Z)-1H-indol-6-ylmethylideneamino]carbamate

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• IUPAC Name: tert-butyl N-[(Z)-1H-indol-6-ylmethylideneamino]carbamate
• InChI: InChI=1S/C14H17N3O2/c1-14(2,3)19-13(18)17-16-9-10-4-5-11-6-7-15-12(11)8-10/h4-9,15H,1-3H3,(H,17,18)/b16-9-
• InChI Key: WIPUHYCXEZWRLF-SXGWCWSVSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N/N=C\C1=CC2=C(C=C1)C=CN2
• Canonical SMILES: CC(C)(C)OC(=O)NN=CC1=CC2=C(C=C1)C=CN2

Description

tert-Butyl N-[(Z)-1H-indol-6-ylmethylideneamino]carbamate: is a compound that features a tert-butyl carbamate group attached to an indole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl N-[(Z)-1H-indol-6-ylmethylideneamino]carbamate typically involves the reaction of an indole derivative with di-tert-butyl dicarbonate (Boc2O) in the presence of a base. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and bases like triethylamine or pyridine .

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory-scale synthesis but are optimized for larger scales. This includes the use of continuous flow reactors and more efficient purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The indole moiety can undergo oxidation reactions, typically using reagents like potassium permanganate or osmium tetroxide.

Reduction: Reduction of the carbamate group can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the indole nitrogen, using reagents like alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, osmium tetroxide, dichloromethane.

Reduction: Lithium aluminum hydride, sodium borohydride, tetrahydrofuran.

Substitution: Alkyl halides, triethylamine, dichloromethane.

Major Products:

Oxidation: Oxidized indole derivatives.

Reduction: Reduced carbamate derivatives.

Substitution: Substituted indole derivatives.

Scientific Research Applications

Chemistry:

• Used as a protective group in peptide synthesis to prevent unwanted reactions at the amino group .
• Employed in the synthesis of complex organic molecules, particularly in the pharmaceutical industry .

Biology:

• Studied for its potential role in modulating biological pathways involving indole derivatives .

Medicine:

• Investigated for its potential use in drug development, particularly in the synthesis of peptide-based therapeutics .

Industry:

• Utilized in the production of fine chemicals and intermediates for pharmaceuticals .

Mechanism of Action

The mechanism of action of tert-butyl N-[(Z)-1H-indol-6-ylmethylideneamino]carbamate involves its role as a protective group. The tert-butyl carbamate group is stable under basic conditions and can be selectively removed under acidic conditions, making it useful in multi-step organic syntheses . The indole moiety can participate in various biochemical interactions, potentially modulating biological pathways .

Comparison with Similar Compounds

tert-Butyl N-hydroxycarbamate: Similar protective group used in organic synthesis.

N-Boc-ethylenediamine: Another Boc-protected amine used in peptide synthesis.

Uniqueness:

• The combination of the indole moiety with the tert-butyl carbamate group provides unique reactivity and stability, making it particularly useful in complex organic syntheses .